Cas no 15656-28-7 (Bis(pyridine)iodonium tetrafluoroborate)

• Product Name: Bis(pyridine)iodonium tetrafluoroborate
• CAS No: 15656-28-7
• MF: C₁₀H₁₂BF₄IN₂
• MW: 373.924768447876
• MDL: MFCD03703393
• CID: 50164
• PubChem ID: 125307501
• Update Time: 2025-06-25

Bis(pyridine)iodonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• Bis(pyridine)iodonium tetrafluoroborate
• Barluengas
• Barluenga's
• iodanium,pyridine,tetrafluoroborate
• Barluenga's Reagent
• ipy2bf4
• bis(pyridine)iodonium (i) tetrafluoroborate
• barluenga’s reagent ipy2bf4
• barluengas reagent ipy2bf4 bis(pyridine)iodonium(i) etrafluoroborate
• bis(pyridine)iodonium(1)tetrafluoroborate
• Bis(pyridine)iodonium tetrafluoroborate [Barluenga's Reagent]
• Bis(pyridine)iodonium tetrafluoroborate, 97%
• C10H10IN2.BF4
• iodonium pyridine tetrafluoroborate
• WVXJCTSZJWIBQT-UHFFFAOYSA-N
• iodanium pyridine tetrafluoroborate
• bispyridine iodonium tetrafluoroborate
• bis(pyridin)iodonium tetrafluoroborate
• iodium bis(pyridine) tetrafluoroborate
• BarluengaReagentIpy2Bf4
• Bis(pyridine)iodonium tetrafluoroborate,97%
• Bis(pyridine)iodonium tetrafluoroborate≥ 97% (NMR)
• bis(pyridine)-iodonium tetrafluoroborate
• FS-5769
• Bis(pyridine)iodonium(I) tetrafluoroborate
• 15656-28-7
• iodanium;pyridine;tetrafluoroborate
• AKOS015892160
• DTXSID50447027
• J-009311
• MFCD03703393
• MS-20133
• bis(pyridine)iodonium(I)tetrafluoroborate
• IODANIUM BIS(PYRIDINE) TETRAFLUOROBORATE
• AKOS040768511

• MDL： MFCD03703393
• Inchi： 1S/2C5H5N.BF4.H2I/c2*1-2-4-6-5-3-1;2-1(3,4)5;/h2*1-5H;;1H2/q;;-1;+1
• InChI Key： WVXJCTSZJWIBQT-UHFFFAOYSA-N
• SMILES： [B-](F)(F)(F)F.C1C=CN=CC=1.C1C=CN=CC=1.[IH2+]
• BRN： 4284739

Computed Properties

• Exact Mass: 373.00000
• Monoisotopic Mass: 284.988866
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 50
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Not determined
• Melting Point: 151°C(dec.)(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 25.78000
• LogP: 0.57970
• Solubility: Not determined
• Merck: 1302
• Sensitiveness: Moisture & Light Sensitive

Bis(pyridine)iodonium tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H302-H314
• Warning Statement： P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Packing Group：II
• Risk Phrases：R36/37/38
• Packing Group：II
• HazardClass：MOISTURE SENSITIVE, KEEP COLD, LIGHT SENSITIVE
• PackingGroup：III
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Solvents and Organic Chemicals Organic Compounds

Additional information on Bis(pyridine)iodonium tetrafluoroborate

Comprehensive Guide to Bis(pyridine)iodonium tetrafluoroborate (CAS No. 15656-28-7): Properties, Applications, and Innovations

Bis(pyridine)iodonium tetrafluoroborate (CAS No. 15656-28-7) is a highly versatile iodonium salt widely recognized in organic synthesis and material science. Its unique chemical structure, featuring a iodine(III) center coordinated with two pyridine ligands and a tetrafluoroborate counterion, makes it a valuable reagent for C–H functionalization, photocatalysis, and polymer chemistry. Researchers and industries increasingly seek this compound for its efficiency in green chemistry applications, aligning with the global push for sustainable synthetic methods.

One of the most searched questions about Bis(pyridine)iodonium tetrafluoroborate is its role in visible-light-driven reactions. Recent studies highlight its utility as a photooxidant, enabling metal-free catalysis under mild conditions—a hotspot in AI-driven drug discovery and renewable energy research. The compound’s ability to generate radical intermediates without heavy metals addresses growing concerns about environmental toxicity, making it a preferred choice for pharmaceutical intermediates and agrochemical synthesis.

From an SEO perspective, users frequently search for "iodonium salts solubility" or "pyridine-based catalysts." Bis(pyridine)iodonium tetrafluoroborate exhibits excellent solubility in polar aprotic solvents like acetonitrile and dimethyl sulfoxide (DMSO), facilitating its use in homogeneous catalysis. Its stability under ambient conditions further enhances its practicality, a feature often queried in lab protocol forums and industrial scale-up discussions.

Innovations in electrochemical synthesis have also spotlighted this compound. Its redox-active iodine center enables electrophilic substitutions, a topic trending in battery material research and conductive polymer development. Notably, its compatibility with flow chemistry systems answers the demand for high-throughput screening in combinatorial chemistry—a frequent query among process chemists.

For SEO optimization, this article integrates high-traffic keywords like "iodonium salt applications" and "tetrafluoroborate stability." The compound’s hygroscopic nature and storage recommendations (e.g., desiccated, away from UV light) are critical for laboratory safety, a recurring theme in academic search trends. Additionally, its cost-effectiveness compared to palladium catalysts aligns with budget-conscious research queries.

In summary, Bis(pyridine)iodonium tetrafluoroborate (CAS No. 15656-28-7) bridges academic curiosity and industrial utility, driven by its multifunctional reactivity and alignment with sustainability goals. As AI-assisted molecular design advances, this compound’s role in next-gen synthesis will likely expand, cementing its status as a keystone reagent in modern chemistry.